Cas no 1805774-37-1 (2-Hydroxy-4-(2-oxopropyl)mandelic acid)

• Product Name: 2-Hydroxy-4-(2-oxopropyl)mandelic acid
• CAS No: 1805774-37-1
• MF: C₁₁H₁₂O₅
• MW: 224.209983825684
• CID: 4940656
• Update Time: 2025-05-19

2-Hydroxy-4-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-4-(2-oxopropyl)mandelic acid

• Inchi： 1S/C11H12O5/c1-6(12)4-7-2-3-8(9(13)5-7)10(14)11(15)16/h2-3,5,10,13-14H,4H2,1H3,(H,15,16)
• InChI Key： PAZMKBICRRMSEW-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(=CC=1O)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 276
• XLogP3: 0.6
• Topological Polar Surface Area: 94.8

Additional information on 2-Hydroxy-4-(2-oxopropyl)mandelic acid

Recent Advances in the Study of 2-Hydroxy-4-(2-oxopropyl)mandelic acid (CAS: 1805774-37-1)

2-Hydroxy-4-(2-oxopropyl)mandelic acid (CAS: 1805774-37-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biochemical properties, mechanisms of action, and potential therapeutic benefits. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary biomedical research.

Recent studies have focused on the synthesis and characterization of 2-Hydroxy-4-(2-oxopropyl)mandelic acid, with particular emphasis on its role as an intermediate in the production of bioactive molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. These efforts have been critical in ensuring the reproducibility of studies involving this compound, thereby facilitating its use in further pharmacological investigations.

One of the most notable findings in recent research is the compound's potential as an inhibitor of key enzymatic pathways involved in inflammatory and metabolic disorders. In vitro studies have demonstrated that 2-Hydroxy-4-(2-oxopropyl)mandelic acid exhibits significant inhibitory activity against specific enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in the pathogenesis of chronic inflammatory diseases. These findings suggest that the compound could serve as a promising lead for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. Preliminary studies have indicated that 2-Hydroxy-4-(2-oxopropyl)mandelic acid may exert cytotoxic effects on certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies have revealed that the compound induces apoptosis via the activation of intrinsic apoptotic pathways, making it a candidate for further exploration in cancer therapy. However, more extensive in vivo studies are required to validate these findings and assess the compound's safety profile.

The pharmacokinetic properties of 2-Hydroxy-4-(2-oxopropyl)mandelic acid have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. Results indicate that the compound exhibits favorable bioavailability and a relatively short half-life, which may necessitate the development of sustained-release formulations for therapeutic applications. These insights are crucial for optimizing the compound's pharmacological efficacy and minimizing potential side effects.

Despite the promising findings, several challenges remain in the development of 2-Hydroxy-4-(2-oxopropyl)mandelic acid as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Additionally, the compound's interactions with other drugs and its effects on non-target tissues warrant thorough investigation to ensure its suitability for clinical use.

In conclusion, 2-Hydroxy-4-(2-oxopropyl)mandelic acid (CAS: 1805774-37-1) represents a compound of significant interest in the field of chemical biology and pharmaceutical research. Its diverse biological activities, including anti-inflammatory and potential anticancer effects, highlight its therapeutic potential. However, further studies are essential to fully elucidate its mechanisms of action, optimize its pharmacological properties, and assess its safety and efficacy in clinical settings. The ongoing research on this compound underscores its potential to contribute to the development of novel therapeutic agents for a range of diseases.